Cas no 1260646-04-5 (2-chloro-6-(piperidin-4-yl)phenol)

2-Chloro-6-(piperidin-4-yl)phenol is a versatile chemical intermediate featuring a phenol core substituted with a chloro group and a piperidin-4-yl moiety. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the piperidine ring contributes to molecular rigidity and bioactivity. Its balanced lipophilicity and hydrogen-bonding capacity improve solubility and binding affinity in drug design. The compound is particularly useful in developing kinase inhibitors, CNS-targeting agents, and antimicrobial compounds. High purity grades ensure consistent performance in research and industrial applications. Proper handling is advised due to its reactive functional groups.

2-chloro-6-(piperidin-4-yl)phenol structure

1260646-04-5 structure

Product Name:2-chloro-6-(piperidin-4-yl)phenol

CAS No:1260646-04-5

MF:C₁₁H₁₄ClNO

MW:211.687962055206

CID:5924926

PubChem ID:82612885

Update Time:2025-06-07

2-chloro-6-(piperidin-4-yl)phenol Chemical and Physical Properties

Names and Identifiers

- Phenol, 2-chloro-6-(4-piperidinyl)-
- 2-chloro-6-(piperidin-4-yl)phenol
- EN300-1965843
- DTXSID601293468
- 1260646-04-5
- Inchi： 1S/C11H14ClNO/c12-10-3-1-2-9(11(10)14)8-4-6-13-7-5-8/h1-3,8,13-14H,4-7H2
- InChI Key： GFLYGLNSDPCABW-UHFFFAOYSA-N
- SMILES： C1(O)=C(C2CCNCC2)C=CC=C1Cl

Computed Properties

Exact Mass: 211.0763918g/mol
Monoisotopic Mass: 211.0763918g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 32.3Å²

Experimental Properties

Density: 1.195±0.06 g/cm3(Predicted)
Boiling Point: 265.9±40.0 °C(Predicted)
pka: 8.40±0.40(Predicted)

2-chloro-6-(piperidin-4-yl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1965843-0.05g	2-chloro-6-(piperidin-4-yl)phenol	1260646-04-5	0.05g	$1104.0	2023-09-17
Enamine	EN300-1965843-0.1g	2-chloro-6-(piperidin-4-yl)phenol	1260646-04-5	0.1g	$1157.0	2023-09-17
Enamine	EN300-1965843-0.25g	2-chloro-6-(piperidin-4-yl)phenol	1260646-04-5	0.25g	$1209.0	2023-09-17
Enamine	EN300-1965843-0.5g	2-chloro-6-(piperidin-4-yl)phenol	1260646-04-5	0.5g	$1262.0	2023-09-17
Enamine	EN300-1965843-1.0g	2-chloro-6-(piperidin-4-yl)phenol	1260646-04-5	1g	$1315.0	2023-05-26
Enamine	EN300-1965843-2.5g	2-chloro-6-(piperidin-4-yl)phenol	1260646-04-5	2.5g	$2576.0	2023-09-17
Enamine	EN300-1965843-5.0g	2-chloro-6-(piperidin-4-yl)phenol	1260646-04-5	5g	$3812.0	2023-05-26
Enamine	EN300-1965843-10.0g	2-chloro-6-(piperidin-4-yl)phenol	1260646-04-5	10g	$5652.0	2023-05-26
Enamine	EN300-1965843-1g	2-chloro-6-(piperidin-4-yl)phenol	1260646-04-5	1g	$1315.0	2023-09-17
Enamine	EN300-1965843-5g	2-chloro-6-(piperidin-4-yl)phenol	1260646-04-5	5g	$3812.0	2023-09-17